Cas no 475640-80-3 ((2S)-2-Methylpiperazinedihydrochloride)

• Product Name: (2S)-2-Methylpiperazinedihydrochloride
• CAS No: 475640-80-3
• MF: C₅H₁₄Cl₂N₂
• MW: 173.084059238434
• CID: 68219
• PubChem ID: 517620
• Update Time: 2025-11-02

(2S)-2-Methylpiperazinedihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Methylpiperazine dihydrochloride
• (2S)-2-Methyl-Piperazine,dihydrochloride
• Piperazine,2-methyl-, monohydrochloride, (2S)- (9CI)
• SCHEMBL483495
• EN300-297308
• AB63406
• DTXSID40333703
• Piperazine,2-methyl-,dihydrochloride (probably hydrated)
• XMUWOBYBMGVFIU-UHFFFAOYSA-N
• SB44991
• FT-0654620
• 66918-24-9
• 2-methylpiperazine dihydrochloride
• 475640-80-3
• 2-methylpiperazine;dihydrochloride
• DTXCID10284793
• ADA33689
• (2S)-2-Methylpiperazinedihydrochloride

• Inchi： 1S/C5H12N2.2ClH/c1-5-4-6-2-3-7-5;;/h5-7H,2-4H2,1H3;2*1H
• InChI Key： XMUWOBYBMGVFIU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCNCC1C

Computed Properties

• Exact Mass: 172.05300
• Monoisotopic Mass: 136.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 54
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• PSA: 24.06000
• LogP: 1.82930

Additional information on (2S)-2-Methylpiperazinedihydrochloride

Comprehensive Guide to (2S)-2-Methylpiperazine Dihydrochloride (CAS No. 475640-80-3): Properties, Applications, and Market Insights

(2S)-2-Methylpiperazine dihydrochloride (CAS No. 475640-80-3) is a chiral piperazine derivative widely used in pharmaceutical synthesis and biochemical research. This white to off-white crystalline powder is gaining attention due to its role as a key intermediate in the production of active pharmaceutical ingredients (APIs). Researchers and manufacturers frequently search for "high-purity (2S)-2-Methylpiperazine dihydrochloride" or "CAS 475640-80-3 suppliers" to meet their project requirements.

The compound's molecular formula is C₅H₁₄N₂·2HCl, with a molecular weight of 183.09 g/mol. Its chiral purity makes it particularly valuable in asymmetric synthesis, where enantioselectivity is crucial. Recent trends show increased interest in "chiral building blocks for drug discovery" and "piperazine derivatives in CNS drugs," positioning this compound as a significant research target.

In pharmaceutical applications, (2S)-2-Methylpiperazine dihydrochloride serves as a versatile intermediate for various therapeutic agents. Its structural features make it valuable in developing:

1. Neurological disorder treatments (addressing the growing demand for CNS-active compounds)
2. Antidepressant formulations (responding to increased mental health awareness)
3. Custom synthesis for targeted therapies (aligned with the personalized medicine trend)

The global market for specialty chiral compounds like 475640-80-3 is expanding, driven by pharmaceutical R&D investments and the need for enantiomerically pure intermediates. Analytical techniques such as HPLC and chiral chromatography are essential for quality control, with researchers often searching for "chiral purity analysis methods" and "stability studies of piperazine derivatives."

From a regulatory perspective, proper handling and storage of (2S)-2-Methylpiperazine dihydrochloride are crucial for maintaining its stability. The compound should be stored in airtight containers at controlled temperatures, with attention to moisture sensitivity—a common concern reflected in searches for "storage conditions for hygroscopic compounds."

Recent scientific literature highlights novel applications of this compound in:

• Development of kinase inhibitors (addressing cancer research needs)
• Design of G-protein coupled receptor modulators (relevant to metabolic disorder treatments)
• Creation of multifunctional pharmaceutical scaffolds (meeting demand for polypharmacology approaches)

Quality specifications for CAS 475640-80-3 typically include parameters like assay purity (often ≥98%), chiral purity (usually ≥99%), and limits for residual solvents. These specifications align with current industry focus on "pharmaceutical-grade intermediates" and "ICH guideline compliance."

The synthesis of (2S)-2-Methylpiperazine dihydrochloride involves multi-step processes requiring specialized expertise. This complexity drives searches for "custom synthesis of chiral piperazines" and "scale-up challenges in asymmetric synthesis," reflecting industry pain points.

Emerging applications in medicinal chemistry continue to expand the potential of this compound. Its structural flexibility allows for diverse modifications, making it valuable in fragment-based drug discovery—a hot topic in pharmaceutical research circles.

For researchers working with 475640-80-3, proper analytical characterization is essential. Common techniques include:
- NMR spectroscopy for structural confirmation
- Mass spectrometry for purity assessment
- Polarimetry for chiral purity verification

The future outlook for (2S)-2-Methylpiperazine dihydrochloride appears promising, with increasing demand from contract research organizations and academic institutions. This aligns with broader trends in "outsourced pharmaceutical development" and "academic-industrial collaborations."

Environmental and safety considerations for this compound follow standard laboratory protocols. While not classified as hazardous under normal handling conditions, proper PPE and ventilation are recommended—addressing common queries about "safe handling of research chemicals."

In conclusion, (2S)-2-Methylpiperazine dihydrochloride (CAS No. 475640-80-3) represents an important building block in modern pharmaceutical chemistry. Its applications span multiple therapeutic areas, with growing importance in targeted drug development. As research continues to uncover new applications, this compound will likely maintain its position as a valuable tool for medicinal chemists and pharmaceutical developers worldwide.